![molecular formula C21H20FN5O2 B2802938 8-(4-fluorophenyl)-4-oxo-N-(3-phenylpropyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide CAS No. 946362-08-9](/img/structure/B2802938.png)
8-(4-fluorophenyl)-4-oxo-N-(3-phenylpropyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of imidazo[2,1-c][1,2,4]triazine, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities .
Chemical Reactions Analysis
The chemical reactivity of this compound would depend on its functional groups. For example, the carboxamide group might participate in hydrolysis reactions, while the fluorophenyl group might undergo nucleophilic aromatic substitution reactions .Scientific Research Applications
Antiviral Activity
Indole derivatives have been reported to possess antiviral activity . Similarly, triazole compounds have also been used in the treatment of various viral diseases . Therefore, this compound could potentially be used in the development of new antiviral drugs.
Anti-inflammatory Activity
Indole derivatives have been found to exhibit anti-inflammatory properties . This suggests that our compound could also be explored for its potential anti-inflammatory applications.
Anticancer Activity
Both indole and triazole derivatives have shown anticancer activities . This compound, being a derivative of both, could be investigated for its potential use in cancer treatment.
Antioxidant Activity
Indole derivatives are known to possess antioxidant properties . This compound could be studied further to determine its potential as an antioxidant.
Antimicrobial Activity
Indole derivatives have demonstrated antimicrobial properties . This suggests that our compound could also be used in the development of new antimicrobial agents.
Antidiabetic Activity
Indole derivatives have been found to exhibit antidiabetic activities . This compound could potentially be used in the treatment of diabetes.
Antimalarial Activity
Triazole compounds have been used in the treatment of malaria . This compound, being a derivative of triazole, could be investigated for its potential use in malaria treatment.
Anticholinesterase Activity
Indole derivatives have shown anticholinesterase activities . This suggests that our compound could be explored for its potential anticholinesterase applications.
Mechanism of Action
properties
IUPAC Name |
8-(4-fluorophenyl)-4-oxo-N-(3-phenylpropyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN5O2/c22-16-8-10-17(11-9-16)26-13-14-27-20(29)18(24-25-21(26)27)19(28)23-12-4-7-15-5-2-1-3-6-15/h1-3,5-6,8-11H,4,7,12-14H2,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPOGIHCVDFUNPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=O)C(=NN=C2N1C3=CC=C(C=C3)F)C(=O)NCCCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-(4-fluorophenyl)-4-oxo-N-(3-phenylpropyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.